Cas no 2649068-66-4 (3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole)

• Product Name: 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole
• CAS No: 2649068-66-4
• MF: C₁₂H₁₀FN₃O
• MW: 231.225705623627
• CID: 6305219
• PubChem ID: 165708368
• Update Time: 2025-05-19

3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole
• EN300-1774471
• 2649068-66-4

• Inchi： 1S/C12H10FN3O/c1-8(14-7-17)11-6-15-16-12(11)9-2-4-10(13)5-3-9/h2-6,8H,1H3,(H,15,16)
• InChI Key： WXJAKTSCFZNNJV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)C(C)N=C=O

Computed Properties

• Exact Mass: 231.08079011g/mol
• Monoisotopic Mass: 231.08079011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole

Introduction to 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole (CAS No. 2649068-66-4)

3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2649068-66-4, represents a novel class of heterocyclic molecules with potential applications in drug discovery and development. The unique structural features of this molecule, particularly its fluorophenyl and isocyanatoethyl substituents, make it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The fluorophenyl moiety in the molecular structure introduces a fluorine atom into the aromatic ring, which is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Fluorinated aromatic compounds have been extensively studied for their role in modulating biological pathways and improving drug efficacy. In contrast, the isocyanatoethyl group adds a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This dual functionality makes 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole a versatile building block for designing novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of pyrazole derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. Pyrazole scaffolds are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of small-molecule drugs. The incorporation of both fluorine and isocyanatoethyl groups into the pyrazole core enhances its potential as a pharmacophore by improving solubility, bioavailability, and target specificity.

In the context of drug discovery, the reactivity of the isocyanatoethyl group allows for facile conjugation with biomolecules such as peptides, proteins, and nucleic acids. This property is particularly useful in developing targeted therapies that require specific interactions with biological targets. For instance, recent studies have demonstrated the use of isocyanate-functionalized compounds in creating protein-protein interaction inhibitors and enzyme inhibitors. The fluorophenyl group further contributes to these interactions by modulating electronic properties and enhancing binding affinity.

The synthesis of 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for modifications that can fine-tune its biological activity.

Biological activity studies on 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole have revealed promising results in preclinical models. Initial screenings have indicated potential efficacy against various disease targets, including kinases, proteases, and transcription factors. The combination of fluorine-mediated interactions and isocyanate-based conjugation capabilities positions this compound as a candidate for further development into therapeutic agents. Additionally, computational modeling techniques have been utilized to predict binding modes and optimize lead structures based on virtual screening data.

The role of fluorine atoms in medicinal chemistry extends beyond simple electronic effects; they can also influence stereochemistry and metabolic stability. The presence of a fluorophenyl group in 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole contributes to these effects by enhancing lipophilicity and reducing susceptibility to enzymatic degradation. These properties are critical for improving drug-like characteristics such as bioavailability and half-life. Furthermore, fluorine atoms can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

The isocyanatoethyl group provides another layer of complexity to this compound's reactivity. Isocyanates are known for their ability to undergo nucleophilic addition reactions with a wide range of biomolecules, including amino acids, sugars, and nucleotides. This reactivity has been exploited in various applications, such as polymer chemistry and drug delivery systems. In pharmaceutical research, isocyanate-functionalized compounds have been used to develop prodrugs that release active pharmaceutical ingredients under specific physiological conditions.

Future directions in the study of 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole include exploring its potential as an intermediate in synthesizing more complex drug candidates. By leveraging its dual functionality, researchers can design molecules with enhanced targeting specificity and improved pharmacokinetic profiles. Additionally, investigating its role in combination therapies may uncover synergistic effects that could lead to more effective treatments for chronic diseases.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and machine learning algorithms will accelerate the discovery process for this compound class. HTS allows for rapid evaluation of large libraries of compounds against various biological targets, while machine learning can predict molecular properties and optimize synthetic routes based on existing data sets. These advancements will enable researchers to identify promising derivatives of 3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole more efficiently.

In conclusion,3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole (CAS No. 2649068-66-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The combination of fluorine-mediated interactions and isocyanate-based conjugation capabilities makes it a versatile tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,3-(4-fluorophenyl)-4-(1-isocyanatoethyl)-1H-pyrazole is poised to play a crucial role in shaping the future of medicinal chemistry.